Cas no 57341-94-3 (1,2-Benzenediol, 3,6-dichloro-4-methyl-)

1,2-Benzenediol, 3,6-dichloro-4-methyl- structure
57341-94-3 structure
Product Name:1,2-Benzenediol, 3,6-dichloro-4-methyl-
CAS No:57341-94-3
MF:C7H6Cl2O2
MW:193.02734041214
CID:1603562
PubChem ID:15618185
Update Time:2025-04-21

1,2-Benzenediol, 3,6-dichloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 3,6-dichloro-4-methyl-
    • 3,6-dichloro-4-methylcatechol
    • 57341-94-3
    • 3,6-dichloro-4-methylbenzene-1,2-diol
    • SCHEMBL3132194
    • Inchi： 1S/C7H6Cl2O2/c1-3-2-4(8)6(10)7(11)5(3)9/h2,10-11H,1H3
    • InChI Key： CHQNQSPYETYIHI-UHFFFAOYSA-N
    • SMILES： ClC1C(=C(C(=CC=1C)Cl)O)O

Computed Properties

  • Exact Mass: 191.97458
  • Monoisotopic Mass: 191.9744848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46

1,2-Benzenediol, 3,6-dichloro-4-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P02921E-50mg
3,6-dichloro-4-methylbenzene-1,2-diol
 57341-94-3 95%
50mg
 $460.00 2023-12-16
1PlusChem
1P02921E-100mg
3,6-dichloro-4-methylbenzene-1,2-diol
 57341-94-3 95%
100mg
 $657.00 2023-12-16
1PlusChem
1P02921E-250mg
3,6-dichloro-4-methylbenzene-1,2-diol
 57341-94-3 95%
250mg
 $910.00 2023-12-16
1PlusChem
1P02921E-500mg
3,6-dichloro-4-methylbenzene-1,2-diol
 57341-94-3 95%
500mg
 $1398.00 2023-12-16
1PlusChem
1P02921E-1g
3,6-dichloro-4-methylbenzene-1,2-diol
 57341-94-3 95%
1g
 $1775.00 2023-12-16
1PlusChem
1P02921E-2.5g
3,6-dichloro-4-methylbenzene-1,2-diol
 57341-94-3 95%
2.5g
 $3419.00 2023-12-16
1PlusChem
1P02921E-5g
3,6-dichloro-4-methylbenzene-1,2-diol
 57341-94-3 95%
5g
 $5029.00 2023-12-16
1PlusChem
1P02921E-10g
3,6-dichloro-4-methylbenzene-1,2-diol
 57341-94-3 95%
10g
 $7428.00 2023-12-16
Aaron
AR02929Q-50mg
3,6-dichloro-4-methylbenzene-1,2-diol
 57341-94-3 95%
50mg
 $468.00 2025-02-17
Aaron
AR02929Q-100mg
3,6-dichloro-4-methylbenzene-1,2-diol
 57341-94-3 95%
100mg
 $687.00 2025-02-17

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